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These application notes provide a detailed overview and experimental protocols for the
antisolvent-assisted crystallization of cesium bismuth iodide (Cs-Bi-I) thin films. This
technique is crucial for controlling the morphology, crystallinity, and optoelectronic properties of
these lead-free perovskite materials, which are of significant interest for applications in
photovoltaics and other optoelectronic devices.

Introduction

Cesium bismuth iodide (e.g., Cs3Bizlo, CsBislio) is a promising non-toxic alternative to lead-
based perovskites. However, the fabrication of high-quality, uniform thin films of these materials
can be challenging. Antisolvent-assisted crystallization is a widely used one-step solution
processing technique that induces rapid nucleation and growth of the perovskite film, leading to
improved surface coverage and device performance. This document outlines the key
parameters, protocols, and expected outcomes of this fabrication method.
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Data Presentation

The following tables summarize the quantitative data extracted from various studies on the
antisolvent-assisted crystallization of cesium bismuth iodide thin films.

Table 1: Precursor Solution Compositions and Solvents

Precursor Molar Solvent System Precursor
. . . Reference
Ratio (Csl:Bils) (viv) Concentration
1.5:1 DMF Not Specified [1][2]
1:1.5 DMF:DMSO (9:1) 1M [3][4]
1:1.5 DMF 1M [4]
1:3 DMF 1M [4]

Table 2: Comparison of Antisolvents and Their Effects on Film Properties
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Experimental Protocols

This section provides a generalized, step-by-step protocol for the antisolvent-assisted

crystallization of cesium bismuth iodide thin films based on common practices in the literature.

Materials and Reagents
e Cesium lodide (Csl)

o Bismuth lodide (Bils)
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Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSOQO)

Antisolvent (e.g., Toluene, Chlorobenzene, Isopropanol)

Substrates (e.g., FTO glass)

Materials for electron and hole transport layers (as required for device fabrication)

Precursor Solution Preparation

» Molar Ratio Selection: Choose the desired molar ratio of Csl to Bils (e.g., 1.5:1 or 1:1.5).

e Solvent Preparation: Prepare the solvent system. A common system is a mixture of DMF and
DMSO, often in a 9:1 volume ratio.[3][4]

o Dissolution: Dissolve the Csl and Bils powders in the prepared solvent to the desired
concentration (e.g., 1 M).[4]

e Heating and Stirring: Stir the solution on a hotplate at approximately 70°C for at least 30
minutes to ensure complete dissolution.[3][4]

Thin Film Deposition and Crystallization

» Substrate Preparation: Clean the substrates thoroughly. This typically involves sequential
ultrasonication in detergent, deionized water, and ethanol, followed by a UV-Ozone
treatment.

e Spin Coating:

o

Preheat the substrate if required by the specific protocol.

o

Transfer the substrate to a spin coater.

[¢]

Dispense the hot (around 70°C) perovskite precursor solution onto the substrate.[3]

[¢]

Spin coat at a speed of approximately 3000-4000 rpm for 30 seconds.[3][4]
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» Antisolvent Dripping:

o During the last 10-15 seconds of the spin coating process, rapidly drip a controlled volume
(e.g., 200 pL) of the chosen antisolvent onto the center of the spinning substrate.[3]

e Annealing:
o Immediately transfer the substrate to a hotplate.

o Atwo-step annealing process is common: a low-temperature step (e.g., 70°C) for a few
minutes, followed by a high-temperature step (e.g., 140°C) for 30 minutes.[3]

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the
antisolvent-assisted crystallization process.
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Figure 1: Experimental workflow for antisolvent-assisted crystallization.
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Figure 2: Logical relationship of antisolvent properties to film characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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